6-Methoxy-5-nitroisoquinoline
Overview
Description
6-Methoxy-5-nitroisoquinoline is a chemical compound with the molecular formula C10H8N2O3 and a molecular weight of 204.18 . It is used in proteomics research .
Molecular Structure Analysis
The molecular structure of 6-Methoxy-5-nitroisoquinoline consists of a 10-carbon ring structure with an attached nitro group (NO2) and a methoxy group (CH3O) .Physical And Chemical Properties Analysis
The physical and chemical properties of 6-Methoxy-5-nitroisoquinoline include a molecular weight of 204.18 . Other specific properties such as melting point, boiling point, and density are not provided in the search results.Scientific Research Applications
Proteomics Research
“6-Methoxy-5-nitroisoquinoline” is used in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions. This compound could be used to study protein interactions, modifications, and localization to understand their complex roles in various biological processes.
Synthesis of Nitro and Nitroso Derivatives
The compound has been used in the synthesis of nitro and nitroso derivatives of amides and ureas . This process involves direct nucleophilic substitution of hydrogen in the 5-nitroisoquinoline molecule . In the case of urea and monosubstituted ureas, only 5-nitrosoisoquinoline-6-amine is formed under anhydrous conditions .
Development of New Synthetic Methodologies
The compound has been used in the development of new synthetic methodologies . For example, it has been used in the study of oxidative nucleophilic hydrogen substitution (S NH) reactions . These reactions do not require the preliminary introduction of a good leaving group into the substrate or reagent molecule, as well as the use of expensive catalysts and ligands .
Study of Redox Processes
“6-Methoxy-5-nitroisoquinoline” has been used in the study of redox processes . Redox processes involve the transfer of electrons between two species and are fundamental to many chemical reactions.
Study of Regioselectivity
The compound has been used in the study of regioselectivity . Regioselectivity is the preference of one direction of chemical bond making or breaking over all other possible directions. It can be applied in the synthesis of complex molecules from simple starting materials.
Inhibition of EZH2
Although not directly related to “6-Methoxy-5-nitroisoquinoline”, a derivative of the compound, “5-methoxyquinoline”, has been used as a new class of EZH2 inhibitors . EZH2 is a protein that has been implicated in various types of cancer, and inhibitors of this protein are being explored as potential cancer therapeutics .
properties
IUPAC Name |
6-methoxy-5-nitroisoquinoline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N2O3/c1-15-9-3-2-7-6-11-5-4-8(7)10(9)12(13)14/h2-6H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NDSGVVYXJOCEOX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C2=C(C=C1)C=NC=C2)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90399713 |
Source
|
| Record name | 6-methoxy-5-nitroisoquinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90399713 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Methoxy-5-nitroisoquinoline | |
CAS RN |
72677-92-0 |
Source
|
| Record name | 6-methoxy-5-nitroisoquinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90399713 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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